Cas no 926255-13-2 (N,N-bis(butan-2-yl)sulfamoyl chloride)

• Product Name: N,N-bis(butan-2-yl)sulfamoyl chloride
• CAS No: 926255-13-2
• MF: C₈H₁₈ClNO₂S
• MW: 227.752020359039
• CID: 5229488
• PubChem ID: 16769583
• Update Time: 2025-10-23

N,N-bis(butan-2-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N,N-bis(1-methylpropyl)-
• N,N-bis(butan-2-yl)sulfamoyl chloride

• Inchi： 1S/C8H18ClNO2S/c1-5-7(3)10(8(4)6-2)13(9,11)12/h7-8H,5-6H2,1-4H3
• InChI Key： XFQZDRCVLBYMKO-UHFFFAOYSA-N
• SMILES： S(Cl)(N(C(C)CC)C(C)CC)(=O)=O

Additional information on N,N-bis(butan-2-yl)sulfamoyl chloride

Comprehensive Guide to N,N-bis(butan-2-yl)sulfamoyl chloride (CAS No. 926255-13-2): Properties, Applications, and Market Insights

N,N-bis(butan-2-yl)sulfamoyl chloride (CAS 926255-13-2) is a specialized sulfonamide derivative gaining attention in pharmaceutical and agrochemical research. This organosulfur compound serves as a key intermediate in synthesizing biologically active molecules, particularly those requiring sulfamoyl functional groups. With increasing demand for target-specific drug development and green chemistry solutions, this compound has emerged as a valuable building block in modern synthetic chemistry.

The molecular structure of N,N-bis(butan-2-yl)sulfamoyl chloride features a central sulfur atom doubly bonded to oxygen and singly bonded to chlorine, with two sec-butyl groups attached to the nitrogen. This configuration provides both steric hindrance and electronic effects that influence its reactivity patterns. Recent studies highlight its utility in creating sulfonamide-based inhibitors, a class of compounds showing promise in addressing antibiotic resistance and enzyme-targeted therapies - two of the most searched topics in medicinal chemistry today.

In pharmaceutical applications, researchers value 926255-13-2 for its ability to introduce the sulfamoyl moiety into complex molecules. This modification often enhances water solubility and bioavailability of drug candidates, addressing one of the major challenges in drug formulation frequently discussed in pharmaceutical forums. The compound's selective reactivity makes it particularly useful for parallel synthesis approaches, enabling rapid generation of compound libraries for high-throughput screening.

The agrochemical industry utilizes N,N-bis(butan-2-yl)sulfamoyl chloride in developing novel crop protection agents. Its incorporation into pesticide formulations can improve systemic activity and environmental stability, key factors in modern sustainable agriculture practices. With growing global focus on food security and reduced chemical load in farming (top trending topics in agricultural science), such specialized intermediates are becoming increasingly valuable.

From a synthetic chemistry perspective, CAS 926255-13-2 offers several advantages. The sec-butyl substituents provide optimal balance between reactivity and stability, making it more manageable than analogous compounds with smaller alkyl groups. This characteristic has led to its adoption in flow chemistry applications, where consistent reaction kinetics are crucial - a subject of intense interest in process chemistry optimization discussions.

Market analysis indicates steady growth in demand for N,N-bis(butan-2-yl)sulfamoyl chloride, driven by expanding contract research organizations and generic drug development activities. Industry reports suggest particular interest from manufacturers specializing in cardiovascular and central nervous system therapeutics, where sulfonamide-containing drugs show significant potential. The compound's role in developing COX-2 inhibitors and carbonic anhydrase inhibitors aligns with current pharmaceutical trends addressing chronic inflammation and metabolic disorders.

Quality specifications for 926255-13-2 typically require ≥98% purity by HPLC analysis, with particular attention to hydrolytic stability and storage conditions. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed to verify structural integrity, reflecting the pharmaceutical industry's emphasis on quality by design principles. Proper handling requires anhydrous conditions and inert atmosphere protection, standard practices for acid chloride compounds.

Recent patent literature reveals innovative applications of N,N-bis(butan-2-yl)sulfamoyl chloride in bioconjugation chemistry and prodrug design. These developments respond to the growing need for targeted drug delivery systems and personalized medicine approaches - areas generating substantial search traffic in medical research databases. The compound's versatility in forming stable sulfamate linkages makes it valuable for creating antibody-drug conjugates and other biopharmaceutical constructs.

Environmental and regulatory aspects of CAS 926255-13-2 follow standard protocols for specialty chemicals. While not classified as hazardous under current regulations, responsible waste management practices are recommended, aligning with the chemical industry's focus on green chemistry metrics and circular economy principles - frequently searched sustainability topics. Manufacturers emphasize atom economy in synthetic routes utilizing this intermediate.

Future research directions for N,N-bis(butan-2-yl)sulfamoyl chloride include exploration of its use in metal-organic frameworks (MOFs) for controlled release applications and investigation of its potential in catalytic systems. These applications correspond with trending searches in advanced materials science and catalysis research. The compound's unique combination of lipophilic character and reactivity positions it as a versatile tool for addressing current challenges in chemical synthesis and materials development.